Cas no 342385-52-8 (L-Xylo-2-Hexulosonic Acid Hydrate)

L-Xylo-2-Hexulosonic Acid Hydrate structure
342385-52-8 structure
Product Name:L-Xylo-2-Hexulosonic Acid Hydrate
CAS No:342385-52-8
MF:C6H10O7
MW:194.139402866364
MDL:MFCD06799011
CID:309174
PubChem ID:102424
Update Time:2025-04-19

L-Xylo-2-Hexulosonic Acid Hydrate Chemical and Physical Properties

Names and Identifiers

    • L-xylo-2-Hexulosonicacid, hydrate (9CI)
    • 2-KETO-L-GULONIC ACID
    • L-Xylo-2-Hexulosonic Acid Hydrate
    • -KETO-L-GULONIC ACID
    • 2-KETO-L-GULONIC ACID HYDRATE
    • 773WWQ6UFE
    • Q27160223
    • NSC-87544
    • UNII-773WWQ6UFE
    • FT-0612737
    • 91548-32-2
    • Provitamin C
    • NSC87544
    • 342385-52-8
    • 2-Ketogluconsaure
    • CCG-40508
    • SB46670
    • Hex-2-ulosonic acid
    • DTXSID30859528
    • 3,4,5,6-tetrahydroxy-2-oxohexanoic acid
    • C148B2AC-3424-4B69-892E-44B5D2F8C070
    • D-arabino-Hexulosonic acid
    • 2-keto-L-gluconate
    • 2-Keto-L-galactonic acid
    • Gluconic acid, 2-oxo-
    • CHEBI:88378
    • SCHEMBL2903691
    • EINECS 211-574-9
    • PD166035
    • 2-Ketoidonate
    • 2-keto-D-gluconate
    • 73803-83-5
    • EN300-25692370
    • AKOS006282126
    • 526-98-7
    • EINECS 208-403-5
    • L-xylo-Hex-2-ulosonic acid
    • Q27109187
    • L-Xylo-2-Hexulosonic Acid; L-Xylo-Hexulosonic Acid; 2-Keto-L-idonic Acid; 2-Keto-L-gulonic Acid; 2-Keto-L-Gulonic Acid; L-Xylohexulosonic Acid
    • ASCORBIC ACID IMPURITY C [EP IMPURITY]
    • E72647
    • EC 208-403-5
    • (3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid
    • L-Ketoidonate
    • L-Ketoidonic acid
    • HY-158080
    • L-sorbosonic acid
    • NS00008030
    • Gulonic acid, 2-oxo-
    • CS-1036554
    • UNII-I49386U15C
    • L-sorbosonate
    • CHEBI:19543
    • 2-Keto-L-idonic acid
    • Idonic acid, 2-keto-, L-
    • 2-KETO-L-GULONIC ACID [MI]
    • L-Xylohexulosonate
    • 2-Oxo-l-gulonic acid
    • SCHEMBL149382
    • L-xylo-2-Hexulosonic acid
    • 2-dehydro-L-idonic acid
    • 6DBA7178-9A91-4E10-8B9E-22EBA19458C8
    • 3-keto-L-Gulonic acid
    • I49386U15C
    • DTXSID901031512
    • Provitamin C, (L-xylo)-isomer
    • 2-keto-L-gulonate
    • L-Xylohexulosonic acid
    • l-xylo-hexulosonic acid
    • MDL: MFCD06799011
    • Inchi: 1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h2-4,7-10H,1H2,(H,12,13)
    • InChI Key: VBUYCZFBVCCYFD-UHFFFAOYSA-N
    • SMILES: OC(C(C(C(=O)O)=O)O)C(CO)O

Computed Properties

  • Exact Mass: 194.04300
  • Monoisotopic Mass: 193.034828
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 41
  • Topological Polar Surface Area: 136
  • XLogP3: -2.9

Experimental Properties

  • Color/Form: solid
  • Melting Point: 159-162 °C
  • Boiling Point: 550.6°Cat760mmHg
  • Flash Point: 300.9°C
  • Refractive Index: 1.593
  • Solubility: DMSO, Methanol (Slightly), Water (Slightly)
  • PSA: 135.29000
  • LogP: -3.28490
  • Solubility: Not determined

L-Xylo-2-Hexulosonic Acid Hydrate Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39
  • Storage Condition:Hygroscopic, Refrigerator, under inert atmosphere

L-Xylo-2-Hexulosonic Acid Hydrate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Xylo-2-Hexulosonic Acid Hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
X750305-5g
L-Xylo-2-Hexulosonic Acid Hydrate
342385-52-8
5g
$ 80.00 2023-09-05
TRC
X750305-25g
L-Xylo-2-Hexulosonic Acid Hydrate
342385-52-8
25g
$ 97.00 2023-09-05
TRC
X750305-50g
L-Xylo-2-Hexulosonic Acid Hydrate
342385-52-8
50g
$ 132.00 2023-09-05
TRC
X750305-100g
L-Xylo-2-Hexulosonic Acid Hydrate
342385-52-8
100g
$184.00 2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
K922851-25g
2-Keto-l-gulonicacid
342385-52-8 95%
25g
¥98.10 2022-01-10
Chemenu
CM328419-1000g
(3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid
342385-52-8 95%
1000g
$*** 2023-05-30
Chemenu
CM328419-1000g
(3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid
342385-52-8 95%+
1000g
$85 2021-06-09
Enamine
EN300-25692370-0.05g
(3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid
342385-52-8 95%
0.05g
$19.0 2024-06-18
Enamine
EN300-25692370-0.1g
(3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid
342385-52-8 95%
0.1g
$19.0 2024-06-18
Enamine
EN300-25692370-0.25g
(3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid
342385-52-8 95%
0.25g
$19.0 2024-06-18
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.